N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-N-ethyl-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-N-ethyl-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-2-20(10-15-18-16(23-19-15)11-3-4-11)17(21)13-5-6-14-12(9-13)7-8-22-14/h5-6,9,11H,2-4,7-8,10H2,1H3
• InChI Key: WFFBKFVLXZBWIU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NOC(=N1)C2CC2)C(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

The compound is a type of oxadiazole, which is a five-membered heterocyclic molecule containing two carbon, two nitrogen, and one oxygen atom. It has been synthesized as part of a collection of unique chemicals for early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with an oxygen atom and two nitrogen atoms. The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available literature, oxadiazoles in general have been synthesized as anti-infective agents, suggesting they may interact with biological targets to inhibit the growth of infectious agents.